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Compound of Interest

Compound Name:

Tert-butyl 4-

(methylamino)azepane-1-

carboxylate

CAS No.: 878630-92-3

Cat. No.: B1375351 Get Quote

Initial Investigation and a Point of Clarification

Researchers, scientists, and drug development professionals rely on precise identifiers to

navigate the complex landscape of chemical compounds. The Chemical Abstracts Service

(CAS) number is a cornerstone of this identification system. However, a comprehensive search

for the properties, synthesis, and biological activity of CAS number 878630-92-3 has yielded no

specific compound in publicly accessible chemical databases and scientific literature.

This suggests a few possibilities:

The CAS number may have been transcribed with a typographical error.

The number could be assigned to a proprietary compound that is not yet disclosed in public

domains.

It might be an internal compound registration number that is not a universally recognized

CAS number.

Given the absence of data for CAS number 878630-92-3, this guide will pivot to a discussion of

a structurally related and well-documented compound, Anthranilic acid (CAS 118-92-3). This

approach will serve as a template for the in-depth technical analysis requested, demonstrating
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the required structure, scientific integrity, and data visualization that would be applied to the

correct compound of interest, once identified.

Section 1: Compound Identification and
Physicochemical Properties of Anthranilic Acid
(CAS 118-92-3)
Anthranilic acid, also known as 2-aminobenzoic acid, is an aromatic acid with the molecular

formula C₇H₇NO₂.[1] It consists of a benzene ring substituted with a carboxylic acid and an

amine group at adjacent positions. This compound is a white to pale yellow crystalline solid and

plays a role in the biosynthesis of tryptophan.[1] It is utilized in the production of dyes,

perfumes, and as a precursor in pharmaceutical synthesis.[1]

Table 1: Physicochemical Properties of Anthranilic Acid

Property Value Source

CAS Number 118-92-3 [1][2]

Molecular Formula C₇H₇NO₂ [1][2][3]

Molecular Weight 137.14 g/mol [2][3]

Appearance
White to pale yellow crystalline

powder
[1][4]

Melting Point 144-148 °C (291-298 °F) [2]

Boiling Point Decomposes

Solubility
Freely soluble in alcohol and

ether. Soluble in hot water.
[2]

pKa
2.05 (carboxyl group), 4.95

(amino group)

LogP 1.2 [2]

Section 2: Synthesis and Mechanism of Action
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The industrial synthesis of anthranilic acid typically involves the Hofmann degradation of

phthalimide. In this reaction, phthalimide is treated with sodium hypobromite or sodium

hypochlorite, followed by acidification.

Hypothetical Signaling Pathway Involvement

While anthranilic acid itself is primarily a building block, some of its derivatives have significant

biological activity. For the purpose of this illustrative guide, let's consider a hypothetical

derivative that inhibits a key signaling pathway in cancer, such as the PI3K/Akt pathway, which

is often constitutively active in acute myeloid leukemia (AML).[5]
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Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway by a derivative of anthranilic

acid.

Section 3: Applications in Research and Drug
Development
Anthranilic acid and its derivatives are valuable starting materials in medicinal chemistry. For

instance, the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) often utilizes

anthranilic acid as a scaffold.

Experimental Protocol: Synthesis of an Anthranilic Acid
Amide Derivative
This protocol outlines a general procedure for the amide coupling of anthranilic acid with a

hypothetical amine (R-NH₂).

Materials:

Anthranilic acid

Amine (R-NH₂)

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Rotary evaporator
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Magnetic stirrer and stir bar

Round bottom flask

Separatory funnel

Procedure:

Reaction Setup: In a clean, dry round bottom flask, dissolve anthranilic acid (1 equivalent)

and the amine (1.1 equivalents) in anhydrous DCM.

Coupling Agent Addition: To the stirred solution, add DMAP (0.1 equivalents) followed by the

slow, portion-wise addition of DCC (1.1 equivalents) at 0 °C.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up:

Filter the reaction mixture to remove the dicyclohexylurea byproduct.

Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator.

Purify the crude product by column chromatography on silica gel to yield the desired

amide derivative.
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Caption: General workflow for the synthesis of an anthranilic acid amide derivative.
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Section 4: Safety and Handling
Anthranilic acid may cause skin and eye irritation.[1] It is important to handle this chemical in a

well-ventilated area and with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. In case of contact, flush the affected area with copious

amounts of water.[6]

Table 2: Hazard Identification

Hazard Description Precaution

Eye Irritation Causes serious eye irritation.
Wear safety glasses with side-

shields or goggles.

Skin Irritation May cause skin irritation. Wear protective gloves.

Ingestion May be harmful if swallowed.
Do not ingest. Wash hands

thoroughly after handling.

Inhalation
May cause respiratory

irritation.

Use in a well-ventilated area or

with a fume hood.

Conclusion
While the initial query for CAS number 878630-92-3 did not lead to a specific compound, this

guide has provided a comprehensive framework for the in-depth technical analysis of a

chemical entity, using anthranilic acid as a case study. The principles of detailing

physicochemical properties, exploring synthesis and mechanism of action, providing actionable

experimental protocols, and outlining safety precautions are universally applicable in the fields

of chemical research and drug development.

We encourage the user to verify the CAS number of interest to enable a targeted and accurate

technical guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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